2-hydroxy-N'-[(6-methoxy-2-naphthyl)methylene]benzohydrazide

• IUPAC Name: 2-hydroxy-N-[(E)-(6-methoxynaphthalen-2-yl)methylideneamino]benzamide
• InChI: InChI=1S/C19H16N2O3/c1-24-16-9-8-14-10-13(6-7-15(14)11-16)12-20-21-19(23)17-4-2-3-5-18(17)22/h2-12,22H,1H3,(H,21,23)/b20-12+
• InChI Key: OUPLZWMTHLSEHS-UDWIEESQSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C=C2)C=NNC(=O)C3=CC=CC=C3O
• Isomeric SMILES: COC1=CC2=C(C=C1)C=C(C=C2)/C=N/NC(=O)C3=CC=CC=C3O
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol

Description

“2-hydroxy-N’-[(6-methoxy-2-naphthyl)methylene]benzohydrazide” is a chemical compound with the molecular formula C19H16N2O3. It is related to a class of compounds known as hydrazones, which are derived from the condensation of a carbonyl compound (usually a ketone or aldehyde) with hydrazine.

Synthesis Analysis

The synthesis of this compound or its derivatives could involve the reaction of naproxenoyl chloride with different amino compounds. Naproxenoyl chloride is derived from naproxen, a nonsteroidal anti-inflammatory drug (NSAID) that is commercially available.

Molecular Structure Analysis

The molecular structure of this compound includes a benzohydrazide moiety attached to a methoxy-naphthyl group. The methoxy-naphthyl group is a common structural motif in many biologically active compounds.

Future Directions

Future research could focus on exploring the potential biological activities of this compound, given its structural similarity to biologically active compounds such as naproxen. Additionally, further studies could investigate its physical and chemical properties, as well as its safety profile.